Cas no 23627-68-1 (Ibogamine-9,20(17H)-diol,16,17-didehydro-12-methoxy- (9CI))

• Product Name: Ibogamine-9,20(17H)-diol,16,17-didehydro-12-methoxy- (9CI)
• CAS No: 23627-68-1
• MF: C₂₀H₂₆N₂O₃
• MW: 342.432045459747
• CID: 275667
• PubChem ID: 185547
• Update Time: 2025-04-19

Ibogamine-9,20(17H)-diol,16,17-didehydro-12-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ibogamine-9,20(17H)-diol,16,17-didehydro-12-methoxy- (9CI)
• (2S)-1,2,3,4,4aβ,5,6,7,7a,12bβ-Decahydro-4α-(1-hydroxyethyl)-9-methoxy-2α,5α-methanoindolo[3,2-d][1]benzazepin-7a-ol
• 12-methoxy-16,17-didehydro-9,17-dihydroibogamine-9,20-diol
• Ibogamine-9,20(17H)-diol, 16,17-didehydro-12-methoxy-
• DTXSID10946445
• 23627-68-1

• Inchi： 1S/C20H26N2O3/c1-11(23)14-7-12-8-15-18(14)22(10-12)6-5-20(24)16-9-13(25-2)3-4-17(16)21-19(15)20/h3-4,9,11-12,14-15,18,23-24H,5-8,10H2,1-2H3
• InChI Key： DCLUPSCVJQXNCE-UHFFFAOYSA-N
• SMILES： OC12C3C=C(C=CC=3N=C1C1CC3CN(CC2)C1C(C(C)O)C3)OC

Computed Properties

• Exact Mass: 342.19434270g/mol
• Monoisotopic Mass: 342.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids Ibogan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids